Cas no 2172019-91-7 (4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one)

• Product Name: 4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one
• CAS No: 2172019-91-7
• MF: C₁₀H₈BrNO₃
• MW: 270.07942199707
• CID: 6417216
• PubChem ID: 165590345
• Update Time: 2025-05-21

4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one
• 2172019-91-7
• EN300-1613398

• Inchi： 1S/C10H8BrNO3/c11-7-3-1-6(2-4-7)9-8(5-12)14-10(13)15-9/h1-4H,5,12H2
• InChI Key： PHEZNEOYFOEWLC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(CN)OC(=O)O1

Computed Properties

• Exact Mass: 268.96876g/mol
• Monoisotopic Mass: 268.96876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61.6Ų

Additional information on 4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one

4-(Aminomethyl)-5-(4-Bromophenyl)-2H-1,3-Dioxol-2-One: A Promising Compound in Medicinal Chemistry

4-(Aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one (CAS No. 2172019-91-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of 1,3-dioxol-2-ones, which are known for their diverse biological activities and structural versatility. The presence of a bromine atom and an aminomethyl group in its structure makes it particularly intriguing for researchers exploring new drug candidates.

The aminomethyl group in 4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one provides a reactive site for further chemical modifications, allowing for the synthesis of a wide range of derivatives. This functional group can be readily conjugated with various biomolecules, such as peptides, proteins, and nucleic acids, making it a valuable scaffold for the development of targeted therapies. Recent studies have shown that compounds with similar structures exhibit potent antitumor and anti-inflammatory activities, suggesting that 4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one may have similar therapeutic potential.

The bromine atom in the para position of the phenyl ring is another key feature of this compound. Brominated aromatic compounds are known to exhibit a range of biological activities, including antiviral, antibacterial, and anticancer properties. The bromine atom can also influence the pharmacokinetic properties of the molecule, such as its solubility and metabolic stability. These properties make 4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one an attractive candidate for further investigation in drug discovery programs.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) for therapeutic purposes. PPIs play crucial roles in various cellular processes, including signal transduction, gene regulation, and immune responses. However, targeting PPIs with small molecules has been challenging due to the large and often flat interaction surfaces involved. The unique structure of 4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one, with its combination of a cyclic dioxolone core and functional groups capable of forming hydrogen bonds and hydrophobic interactions, makes it a promising candidate for disrupting specific PPIs.

Clinical studies on similar compounds have shown promising results in various disease models. For example, a related compound with a similar dioxolone core was found to inhibit the activity of a key enzyme involved in cancer cell proliferation. This enzyme inhibition led to reduced tumor growth and improved survival rates in preclinical models. These findings suggest that 4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one may have similar effects and could be developed as a novel anticancer agent.

In addition to its potential as an anticancer agent, 4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have anti-inflammatory properties by modulating the activity of inflammatory cytokines and enzymes. Inflammation is a key driver of many chronic diseases, including arthritis, cardiovascular disease, and neurodegenerative disorders. Therefore, compounds like 4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one could offer new therapeutic options for these conditions.

The synthesis of 4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one involves several well-established chemical reactions. The key steps include the formation of the dioxolone ring through an intramolecular cyclization reaction and the introduction of the bromine atom via electrophilic aromatic substitution. The final step involves the functionalization of the methyl group to form the aminomethyl derivative. These synthetic routes are highly efficient and can be easily scaled up for large-scale production.

To further explore the potential applications of 4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one, researchers are currently conducting extensive studies on its pharmacological properties. These studies include in vitro assays to evaluate its activity against various targets and in vivo experiments to assess its efficacy and safety profiles. Preliminary data suggest that this compound has favorable pharmacokinetic properties and low toxicity levels, making it suitable for further development as a drug candidate.

In conclusion, 4-(aminomethyl)-5-(4-bromophenyl)-2H-1,3-dioxol-2-one (CAS No. 2172019-91-7) is a promising compound with potential applications in multiple therapeutic areas. Its unique structural features make it an attractive scaffold for chemical modifications and drug development. Ongoing research is expected to provide more insights into its biological activities and potential clinical uses. As new findings emerge from ongoing studies, this compound may become an important tool in the fight against various diseases.